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Compound of Interest

Compound Name: Xylaric acid

Cat. No.: B1226657

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for Xylaric acid. However, there is a significant lack of specific
toxicological data for this compound in publicly accessible literature and safety data sheets.
The information presented herein is based on general principles of chemical safety for acidic
compounds and related polyhydroxycarboxylic acids. It is imperative for all personnel to consult
a comprehensive and up-to-date Safety Data Sheet (SDS) from the supplier before handling
Xylaric acid and to conduct a thorough risk assessment for any specific experimental protocol.

Introduction

Xylaric acid, a trihydroxydicarboxylic acid with the empirical formula HOOC—(CHOH)s—COOH,
is a versatile bio-based chemical.[1] It is derived from the oxidation of xylose and holds promise
as a building block for polymers and as a chelating agent.[1] As its use in research and
development, particularly in the pharmaceutical and polymer industries, is anticipated to grow,
a thorough understanding of its safety profile and proper handling procedures is crucial. This
guide aims to provide an in-depth technical overview of the known safety, toxicity, and handling
guidelines for Xylaric acid to support its safe use in a laboratory and drug development
setting.

Chemical and Physical Properties
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Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.
Property Value Reference
Molecular Formula CsHsO7 [2]
Molecular Weight 180.11 g/mol [2]

White crystalline solid (typical
Appearance o ) ) General knowledge
for similar aldaric acids)

Solubility Soluble in water General knowledge

Expected to be a weak to
Acidity moderately strong acid due to General knowledge

the two carboxylic acid groups.

Hazard Identification and Classification

As of the date of this guide, a specific, universally recognized hazard classification for Xylaric
acid under the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS) is not readily available. However, based on its acidic nature and structural similarity to
other polyhydroxycarboxylic acids, the following potential hazards should be considered:

» Skin Corrosion/Irritation: Like other acids, Xylaric acid has the potential to cause skin
irritation upon contact.

o Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation
or damage.

o Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

A generic workflow for the initial assessment of a chemical's hazards is presented below.
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Hazard Identification Workflow

Obtain Substance Information
(e.g., Xylaric Acid)

Review Existing Literature Identify Structural Analogues
& Safety Data Sheets (e.g., Tartaric Acid)

Assess Potential Hazards
(Irritation, Toxicity, etc.)

Perform Preliminary Risk Assessment

Define Handling & PPE Requirements

Click to download full resolution via product page

Caption: General workflow for chemical hazard identification.

Toxicological Data Summary
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A comprehensive search of scientific literature and toxicological databases did not yield specific

quantitative toxicity data for Xylaric acid, such as LD50 (Lethal Dose, 50%) or specific irritation

and sensitization studies. The table below is presented as a template for the type of data that

should be sought from a supplier's Safety Data Sheet or through dedicated toxicological

testing. For context, data for a structurally similar and well-studied compound, L-(+)-Tartaric

acid, is included for illustrative purposes.

Toxicological Endpoint

Xylaric Acid

L-(+)-Tartaric Acid (for
comparison)

Acute Oral Toxicity (LD50)

No data available

LD50 Oral - Rat - > 2,000
mg/kg

Acute Dermal Toxicity (LD50)

No data available

LC50 Dermal - Rat - > 2,000
mg/kg

Skin Corrosion/Irritation

No specific data; assume

irritant

Skin - Rabbit; Result: No skin

irritation

Serious Eye Damage/Irritation

No specific data; assume

serious irritant

Eyes - In vitro study; Result:
Risk of serious damage to

eyes

Respiratory or Skin

Sensitization

No data available

No data available

Germ Cell Mutagenicity

No data available

No data available

Carcinogenicity

No data available

No data available

Reproductive Toxicity

No data available

No data available

Specific Target Organ Toxicity
(Single Exposure)

No data available; may cause

respiratory irritation

No data available

Specific Target Organ Toxicity

(Repeated Exposure)

No data available

No data available

Data for L-(+)-Tartaric Acid is sourced from publicly available Safety Data Sheets.

© 2025 BenchChem. All rights reserved.

4/12

Tech Support


https://www.benchchem.com/product/b1226657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Given the lack of specific data, a precautionary approach is essential. Researchers should
handle Xylaric acid as a potentially hazardous substance until specific toxicological testing is
conducted and published.

Experimental Protocols for Toxicity Testing

While no specific experimental protocols for the toxicological assessment of Xylaric acid were
found, standard OECD (Organisation for Economic Co-operation and Development) guidelines
are followed for the safety testing of new chemical substances. These protocols are designed
to be robust and reproducible. Researchers planning to conduct toxicity studies on Xylaric
acid should adhere to these or equivalent standardized methods.

A generalized workflow for an in vitro skin irritation test is depicted below.
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In Vitro Skin Irritation Test Workflow (OECD 439)

Prepare Reconstructed
Human Epidermis (RhE) Tissue

i

Apply Test Substance
(Xylaric Acid Solution)

i

Incubate for a
Defined Period

'

Wash and Transfer Tissue

'

MTT Assay to Determine
Cell Viability

'

Measure Optical Density

'

Calculate Percentage
of Cell Viability

'

Classify Irritation Potential

Click to download full resolution via product page

Caption: A simplified workflow for in vitro skin irritation testing.
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Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method involves the administration of the test substance to animals in a stepwise
procedure. The starting dose is selected from a series of fixed dose levels. The outcome of the
test on a small group of animals determines the next step. This method uses a minimal number
of animals to classify the substance's acute toxicity.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method - OECD Test Guideline 439

This in vitro test uses a reconstructed human epidermis model. The test substance is applied
topically to the tissue. Cell viability is then measured to determine the substance's potential for
skin irritation. A reduction in cell viability below a certain threshold indicates irritation potential.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method - OECD Test Guideline
492

This test method utilizes a reconstructed human cornea-like epithelium model to assess the
potential for a substance to cause serious eye damage or irritation. The substance is applied to
the epithelial surface, and cell viability is measured to predict the level of eye irritation.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Test Guideline 471

This is a widely used in vitro test to assess the mutagenic potential of a chemical. Strains of
bacteria (e.g., Salmonella typhimurium) with pre-existing mutations are exposed to the test
substance. A mutagenic substance will cause reverse mutations, allowing the bacteria to grow
In a selective medium.

Handling and Storage Guidelines

Given the acidic nature of Xylaric acid and the lack of comprehensive safety data, stringent
adherence to safe laboratory practices is mandatory.
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Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following are minimum
requirements:

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
handling larger quantities or when there is a significant risk of splashing.

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) should be worn. Gloves
must be inspected before use and disposed of properly after handling the material.

o Skin and Body Protection: A laboratory coat is required. For operations with a high potential
for spills, a chemical-resistant apron should also be worn.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with an appropriate particulate filter should be used in a well-ventilated area,
preferably within a fume hood.

The logical relationship for selecting appropriate PPE is illustrated in the following diagram.
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PPE Selection Logic

Identify Potential Routes
of Exposure

R T

Inhalation (Dust/Aerosol) Skin Contact Eye Contact
Respirator Gloves, Lab Coat, Apron Safety Goggles, Face Shield

S

Select Appropriate PPE

Click to download full resolution via product page

Caption: Decision-making process for PPE selection.

Engineering Controls

» Ventilation: Work with Xylaric acid, especially when handling the powder or creating

solutions, should be conducted in a well-ventilated area. A chemical fume hood is highly
recommended.

o Eyewash Stations and Safety Showers: These must be readily accessible in any area where
Xylaric acid is handled.
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Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong bases, strong oxidizing agents, and
reactive metals.

The storage area should be clearly labeled, and access should be restricted to authorized
personnel.

Spills and Waste Disposal

Spills: In case of a spill, evacuate the area. Wear appropriate PPE before attempting to clean
up. For small spills of the solid, carefully sweep up the material to avoid generating dust and
place it in a labeled container for disposal. For liquid spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a suitable container.

Waste Disposal: Dispose of Xylaric acid and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations. Do not dispose of down the
drain unless permitted by local authorities.

First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water for
at least 15 minutes. Remove contaminated clothing. Consult a physician.

Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15
minutes and consult a physician.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water and consult a physician.

Conclusion
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Xylaric acid is a promising chemical intermediate, but a thorough understanding and
implementation of safety protocols are paramount for its handling. The current lack of specific
toxicological data necessitates a cautious approach, treating it as a potentially hazardous
substance. Researchers, scientists, and drug development professionals must rely on the
general principles of acid safety, conduct thorough risk assessments for their specific
applications, and always use appropriate personal protective equipment and engineering
controls. It is strongly recommended that a comprehensive Safety Data Sheet be obtained from
the supplier and that further toxicological studies are conducted to fill the existing data gaps
and ensure the safe and responsible use of Xylaric acid in all its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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